4-bromo-3-fluoro-N-propylbenzenesulfonamide

• IUPAC Name: 4-bromo-3-fluoro-N-propylbenzenesulfonamide
• InChI: InChI=1S/C9H11BrFNO2S/c1-2-5-12-15(13,14)7-3-4-8(10)9(11)6-7/h3-4,6,12H,2,5H2,1H3
• InChI Key: MPUCFWMCCARHHY-UHFFFAOYSA-N
• Canonical SMILES: CCCNS(=O)(=O)C1=CC(=C(C=C1)Br)F
• Molecular Formula: C9H11BrFNO2S
• Molecular Weight: 296.16 g/mol

Description

“4-bromo-3-fluoro-N-propylbenzenesulfonamide” is a chemical compound with the CAS Number: 1055995-82-8. It has a molecular weight of 296.16. The IUPAC name for this compound is this compound.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C9H11BrFNO2S/c1-2-5-12-15(13,14)7-3-4-8(10)9(11)6-7/h3-4,6,12H,2,5H2,1H3. This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 296.16.

Synthesis routes and methods

Procedure details

According to general procedure C, 4-Bromo-3-fluoro-benzenesulfonyl chloride (0.40 g, 1.46 mmol) and propylamine (0.30 mL, 3.65 mmol) were stirred together with dry dichloromethane (5 mL) for 16 hours. 4-bromo-3-fluoro-N-propylbenzenesulfonamide (0.39 g, 90%) was provided after purification. HRMS: calcd for C9H11BrFNO2S, 294.96779; found (EI, M+.), 294.9684. HPLC purity 100.0% at 210-370 nm, 10.3 min.; the Xterra® RP18 column, 3.5μ, 150×4.6 mm column, 1.2 mL/min., 85/15-5/95 (ammonium formate buffer pH=3.5/ACN+MeOH) for 10 min., hold 4 min.